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Compound of Interest

Compound Name: Anthanthrene

Cat. No.: B094379 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Anthanthrene, a hexacyclic polycyclic aromatic hydrocarbon (PAH), is a compound of

significant interest in various scientific fields, from materials science to toxicology. This

technical guide provides a concise overview of its core physicochemical properties and delves

into its metabolic fate, offering valuable information for researchers and professionals in drug

development and environmental science.

Core Physicochemical Data
Key identifying and physical characteristics of anthanthrene are summarized in the table

below for quick reference.

Property Value Reference

CAS Number 191-26-4 [1][2][3]

Molecular Formula C22H12 [4][5]

Molecular Weight 276.33 g/mol [4][5][6][7]
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The biological activity of anthanthrene, including its potential mutagenicity, is intrinsically

linked to its metabolic activation.[8] In biological systems, anthanthrene undergoes

biotransformation primarily through microsomal enzymes, leading to a variety of metabolites.

Three main pathways for the microsomal biotransformation of anthanthrene have been

elucidated.[7]

The metabolic pathways are illustrated in the diagram below:
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Caption: Microsomal biotransformation pathways of anthanthrene.

Experimental Methodologies
The elucidation of anthanthrene's metabolic pathways and toxicological profile involves a

range of experimental techniques. Below are generalized protocols representative of the key

experiments cited in the literature.

Bacterial Reverse Mutation Assay (Ames Test)
This assay is employed to assess the mutagenic potential of anthanthrene and its metabolites.

Metabolic Activation: Anthanthrene is incubated with a hepatic post-mitochondrial fraction

(S9) from Aroclor 1254-treated rats to simulate metabolic activation.[7]
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Bacterial Strains: Histidine-dependent Salmonella typhimurium strains (e.g., TA97, TA98,

TA100, TA104) are used as the test organisms.[7]

Exposure: The bacteria are exposed to varying concentrations of the anthanthrene-S9

mixture.

Plating and Incubation: The treated bacteria are plated on a minimal glucose agar medium.

Scoring: The number of revertant colonies (his+) is counted to determine the mutagenic

activity.

In Vitro Microsomal Metabolism Studies
These studies are crucial for identifying the specific metabolites formed from anthanthrene.

Incubation: Anthanthrene is incubated with liver microsomes from untreated or

phenobarbital/3-methylcholanthrene-treated rats in the presence of an NADPH-generating

system.[7]

Extraction: The metabolites are extracted from the incubation mixture using organic solvents.

Chromatographic Separation: The extracted metabolites are separated and purified using

techniques such as High-Performance Liquid Chromatography (HPLC).

Spectroscopic Analysis: The chemical structures of the isolated metabolites are determined

using spectroscopic methods, including UV-Vis spectroscopy, mass spectrometry, and

Nuclear Magnetic Resonance (NMR) spectroscopy.

The experimental workflow for identifying anthanthrene metabolites is depicted below:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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